3-[2-Nitro-4-(trifluoromethyl)phenoxy]pyridine

• Molecular Formula: C12H7F3N2O3
• Molecular Weight: 284.19 g/mol
• IUPAC Name: 3-[2-nitro-4-(trifluoromethyl)phenoxy]pyridine
• InChI: InChI=1S/C12H7F3N2O3/c13-12(14,15)8-3-4-11(10(6-8)17(18)19)20-9-2-1-5-16-7-9/h1-7H
• InChI Key: SZZFBOGMOJQIHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OC2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-]

Description

3-[2-Nitro-4-(trifluoromethyl)phenoxy]pyridine is a useful research compound. Its molecular formula is C12H7F3N2O3 and its molecular weight is 284.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A brown solution of 1-fluoro-2-nitro-4-(trifluoromethyl)benzene (2.01 g, 9.61 mmol) and 3-hydroxypyridine (0.923 g, 9.71 mmol) in dry DMF (15 ml) under Ar was treated with cesium carbonate (3.28 g, 10.07 mmol) at once and the brown mixture was stirred at RT for 2 h. H2O (50 mL) and EtOAc (50 mL) were added and the organic layer was isolated. The water layer was extracted with EtOAc (2×30 mL). The combined organic layer was washed with H2O (3×40 mL), brine (40 mL), dried (MgSO4), filtered and concentrated to dryness to give a light yellow solid. Yield: 2.62 g (96%).